molecular formula C6H8K2O4 B108050 Dipotassium adipate CAS No. 19147-16-1

Dipotassium adipate

Cat. No.: B108050
CAS No.: 19147-16-1
M. Wt: 222.32 g/mol
InChI Key: GCHCGDFZHOEXMP-UHFFFAOYSA-L
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Scientific Research Applications

Dipotassium adipate has a wide range of applications in scientific research:

    Chemistry: It is used as a reagent in various chemical syntheses and reactions.

    Biology: this compound is studied for its effects on biological systems, including its role as an acidity regulator.

    Medicine: Research is ongoing into its potential therapeutic applications, particularly in regulating pH levels in biological systems.

    Industry: It is widely used in the food industry as an acidity regulator and preservative.

Future Directions

Research on potassium and its compounds, including potassium adipate, is ongoing. Future directions may include further exploration of the health benefits and risks associated with potassium intake , as well as the development of sustainable manufacturing processes for potassium compounds . It is also important to consider the presence of potassium additives in processed foods and their potential impact on individuals with certain health conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

Dipotassium adipate can be synthesized through the neutralization of adipic acid with potassium hydroxide. The reaction is as follows:

C6H10O4+2KOHK2C6H8O4+2H2O\text{C}_6\text{H}_{10}\text{O}_4 + 2\text{KOH} \rightarrow \text{K}_2\text{C}_6\text{H}_8\text{O}_4 + 2\text{H}_2\text{O} C6​H10​O4​+2KOH→K2​C6​H8​O4​+2H2​O

This reaction typically occurs in an aqueous solution at room temperature .

Industrial Production Methods

Industrial production of potassium adipate involves the large-scale neutralization of adipic acid with potassium hydroxide. The process is carried out in reactors where precise control of temperature and pH is maintained to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

Dipotassium adipate undergoes several types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols .

Mechanism of Action

The mechanism of action of potassium adipate involves its ability to regulate pH levels. It acts by neutralizing acids and bases, thereby maintaining a stable pH environment. This property is particularly useful in food preservation, where it helps to prevent spoilage by maintaining the desired acidity levels .

Comparison with Similar Compounds

Similar Compounds

    Sodium adipate: Similar to potassium adipate, sodium adipate is the sodium salt of adipic acid and is used as an acidity regulator in foods.

    Calcium adipate: Another salt of adipic acid, calcium adipate is also used in food applications.

Uniqueness

Dipotassium adipate is unique in its specific potassium ion content, which can be beneficial in applications where potassium is preferred over sodium or calcium. This makes it particularly useful in dietary applications where potassium intake is desired .

Properties

IUPAC Name

dipotassium;hexanedioate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10O4.2K/c7-5(8)3-1-2-4-6(9)10;;/h1-4H2,(H,7,8)(H,9,10);;/q;2*+1/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GCHCGDFZHOEXMP-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CCC(=O)[O-])CC(=O)[O-].[K+].[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8K2O4
Record name POTASSIUM ADIPATE
Source EU Food Improvement Agents
URL https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231
Description Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60894861
Record name Potassium adipate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60894861
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

222.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

White odourless crystals or crystalline powder
Record name POTASSIUM ADIPATE
Source EU Food Improvement Agents
URL https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231
Description Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance

Solubility

Approximately 60 g/100 ml water (20 °C)
Record name POTASSIUM ADIPATE
Source EU Food Improvement Agents
URL https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231
Description Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance

CAS No.

19147-16-1
Record name Potassium adipate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019147161
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Potassium adipate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60894861
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dipotassium adipate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.038.928
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name POTASSIUM ADIPATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/493TD6PDYS
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Melting Point

151-152 °C (for adipic acid)
Record name POTASSIUM ADIPATE
Source EU Food Improvement Agents
URL https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231
Description Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance

Synthesis routes and methods

Procedure details

tert-Butoxypotassium (7.68 g, 68.4 mmol) was dissolved in methanol (100 mL) and then adipic acid (5.0 g, 34.2 mmol) was added to the solution. After stirring the reaction mixture at room temperature for a while, the mixture was concentrated and the residue dried to give dipotassium adipate.
Quantity
7.68 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Dipotassium adipate
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